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Compound of Interest

Compound Name: Oxopraseodymium(1+)

Cat. No.: B15464022

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The term "Oxopraseodymium(1+)" does not correspond to a recognized chemical
species in the established scientific literature. This guide provides a comprehensive overview of
the element praseodymium, its natural abundance, isotopes, and oxide compounds, which is
the likely subject of interest.

Praseodymium (Pr) is a rare-earth element belonging to the lanthanide series with the atomic
number 59. It is a soft, silvery, malleable, and ductile metal.[1][2] While it is too reactive to be
found in its native form, it is a component of various minerals, with monazite and bastnaesite
being the principal sources for its extraction through ion exchange and solvent extraction.[3]

Natural Abundance

Praseodymium is the third member of the lanthanide series.[1] It is not a biologically essential
element for humans but has been found to be essential for some methanotrophic bacteria.[1]
The natural abundance of praseodymium in the Earth's crust is approximately 8.7 to 9.1 parts
per million by weight.[4]

Isotopes of Praseodymium

Praseodymium is a mononuclidic and monoisotopic element, meaning it has only one stable
and naturally occurring isotope, 141Pr.[1] In addition to this stable isotope, 38 radioisotopes
have been synthesized. The most stable of these is *43Pr, with a half-life of 13.57 days.[1]
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Table 1: Isotopes of Praseodymium

Natural Abundance

Isotope (%) Half-life Decay Mode(s)
(V]

141py 100 Stable

142pr 0 19.12 hours B~

143py 0 13.57 days B~

145py 0 5.984 hours B-

147py 0 13.39 minutes B~

Other radioisotopes
have significantly

shorter half-lives.

Oxides of Praseodymium

Praseodymium forms several oxides, with the most common and stable forms being
praseodymium(lil) oxide (Prz03) and praseodymium(lll,IV) oxide (PreO11). The +3 oxidation
state is the most stable for praseodymium, especially in aqueous solutions, though +4 and
even +5 states can be achieved in certain solid compounds and under specific conditions.[1][5]
[6] When exposed to air, praseodymium metal slowly develops a green oxide coating.[1]

o Praseodymium(lll) oxide (Pr203): This is a green powder with a hexagonal crystal structure.

[5]

o Praseodymium(lil,IV) oxide (PreO11): This is the most stable oxide of praseodymium at
ambient temperature and pressure. It is a dark brown powder with a cubic fluorite structure
and is insoluble in water.[5][7] It is considered a mixed-valence compound containing both
Pr(lll) and Pr(1V) ions.[7]

e Praseodymium(lV) oxide (PrO2): This oxide can be produced by boiling PreO11 in water or
acetic acid.[5]

Experimental Protocols
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Synthesis of Praseodymium Oxide Nanoparticles

Several methods are employed for the synthesis of praseodymium oxide nanoparticles,
including solid-state synthesis, hydrothermal methods, microwave-assisted synthesis, and sol-
gel techniques.[8] A common approach involves the calcination of a praseodymium precursor.

A. Polyol-Based Synthesis of PreO11 Nanoparticles[9][10]

e Precursor Synthesis: Praseodymium hydroxide is synthesized via a modified polyol process.
This involves dissolving a praseodymium salt, such as praseodymium nitrate, in a polyol like
diethylene glycol (DEG). The solution is heated, and a precipitating agent (e.g., sodium
hydroxide) is added to form the praseodymium hydroxide precursor.

o Calcination: The resulting praseodymium hydroxide precursor is then washed and dried.
Subsequently, it is calcined in air at a temperature of around 600°C for approximately 2
hours. This thermal decomposition process transforms the precursor into PreO11
nanoparticles.[9][10]

B. Solvent-less Preparation of PreO11 Nanostructures[11]

e Precursor Formation: A precursor complex is synthesized through a solvent-free solid-state
reaction between praseodymium nitrate and a Schiff base ligand.

» Thermal Treatment: The precursor is then subjected to heat treatment in the air at 600°C for
5 hours to yield PreO11 nanostructures.[11]

Characterization of Praseodymium Compounds

A comprehensive characterization of praseodymium compounds involves a combination of
analytical techniques to determine their composition, structure, and morphology.[12]

» X-ray Diffraction (XRD): Used to identify the crystalline phases of the praseodymium oxides.
[11][12]

e Electron Microscopy (SEM and TEM): Scanning Electron Microscopy (SEM) and
Transmission Electron Microscopy (TEM) are used to analyze the morphology and particle
size of the synthesized nanostructures.[9][11]
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e Spectroscopy (FT-IR, UV-vis, Photoluminescence): Fourier Transform Infrared (FT-IR)
spectroscopy, UV-visible spectroscopy, and photoluminescence (PL) spectroscopy provide
information about the chemical bonding and optical properties of the compounds.[11]

o Thermal Analysis (TGA): Thermogravimetric analysis (TGA) is used to study the thermal
stability and decomposition of the precursor materials.[11]

o Elemental Analysis: Wavelength Dispersive X-ray Fluorescence (WD-XRF) can be used to
determine the praseodymium concentration, while an elemental analyzer can determine the
oxygen content.[12]

Biological Interactions and Signaling

Praseodymium has no established biological role in humans.[3] However, some studies have
investigated its biological effects, which are of interest to drug development professionals for
toxicological assessment.

Praseodymium and its compounds are generally considered to have low toxicity.[3] However,
like other rare earth elements, they can have adverse effects at high concentrations. Studies in
zebrafish embryos have shown that exposure to praseodymium can negatively impact neural
and cardiovascular development.[13] Transcriptomic analysis in these studies revealed that
praseodymium exposure affected several key signaling pathways, including:

» Notch signaling
e Glutamate signaling
e Serotonin signaling

Additionally, pathways related to cardiac muscle contraction and hypertrophy were also
affected.[13] Other research indicates that praseodymium can interact with nucleosides and
nucleotides, with binding occurring through the phosphate oxygen.[14] From a toxicological
perspective, praseodymium can accumulate in the soil and water, potentially leading to
increased concentrations in the food chain.[4] Inhalation of praseodymium compounds may
pose a risk to the liver.[15]

Visualizations

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra00817d
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra00817d
http://py.itc.uji.es/Content/docDifusion/PY180022/PrOx_2019.pdf
https://periodic-table.rsc.org/element/59/praseodymium
https://periodic-table.rsc.org/element/59/praseodymium
https://pubmed.ncbi.nlm.nih.gov/33373191/
https://pubmed.ncbi.nlm.nih.gov/33373191/
https://pubmed.ncbi.nlm.nih.gov/1317348/
https://byjus.com/chemistry/praseodymium/
https://scienceinfo.com/praseodymium-pr-element-properties/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15464022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Major Radioisotopes

143P|—
(t2=1357d) |—
Radioactive Decay

142Pr
(tvs = 19.12 h)

Stable Isotope

141Pr

(100% Abundance)

Click to download full resolution via product page

Caption: Isotopic landscape of Praseodymium.
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Experimental Workflow
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Caption: Synthesis of Praseodymium Oxide Nanoparticles.
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Caption: Biological Effects of Praseodymium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Praseodymium - Wikipedia [en.wikipedia.org]

2. Rare Earth Elements [engineering.purdue.edu]

3. Praseodymium - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

4. byjus.com [byjus.com]

5. Praseodymium compounds - Wikipedia [en.wikipedia.org]

6. Praseodymium: Properties and Uses [stanfordmaterials.com]

7. shop.nanografi.com [shop.nanografi.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15464022?utm_src=pdf-body-img
https://www.benchchem.com/product/b15464022?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Praseodymium
https://engineering.purdue.edu/REE/rare-earth-elements/praseodymium
https://periodic-table.rsc.org/element/59/praseodymium
https://periodic-table.rsc.org/element/59/praseodymium
https://byjus.com/chemistry/praseodymium/
https://en.wikipedia.org/wiki/Praseodymium_compounds
https://www.stanfordmaterials.com/blog/praseodymium-properties-and-uses.html
https://shop.nanografi.com/blog/applications-of-praseodymium-oxide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15464022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

8. Synthesis and Characterization of CTAB Capped Praseodymium Oxide Nanoparticles |
Journal of Atomic, Molecular, Condensed Matter and Nano Physics [rgnpublications.com]

9. [PDF] Polyol-Based Synthesis of Praseodymium Oxide Nanoparticles | Semantic Scholar
[semanticscholar.org]

10. researchgate.net [researchgate.net]

11. Praseodymium oxide nanostructures: novel solvent-less preparation, characterization
and investigation of their optical and photocatalytic properties - RSC Advances (RSC
Publishing) [pubs.rsc.org]

12. py.itc.uji.es [py.itc.uji.es]
13. Rare Earth Elements Lanthanum and Praseodymium Adversely Affect Neural and

Cardiovascular Development in Zebrafish (Danio rerio) - PubMed [pubmed.nchbi.nlm.nih.gov]

14. Interactions of praseodymium and neodymium with nucleosides and nucleotides:
absorption difference and comparative absorption spectral study - PubMed
[pubmed.ncbi.nim.nih.gov]

15. scienceinfo.com [scienceinfo.com]

To cite this document: BenchChem. [A Technical Guide to the Chemistry of Praseodymium
and its Oxides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15464022#natural-abundance-and-isotopes-of-
oxopraseodymium-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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